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Compound of Interest

Compound Name: Linoleyl-1-glyceryl ether

Cat. No.: B15191352 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Linoleyl-1-glyceryl ether, including detailed operational and disposal plans to foster

a secure research environment.

While a specific Safety Data Sheet (SDS) for Linoleyl-1-glyceryl ether is not readily available,

this document compiles crucial safety information based on closely related compounds, such

as 1-Linoleoyl Glycerol and other alkyl glyceryl ethers. These guidelines are designed to

provide a robust framework for safe handling, but it is imperative to consult the specific SDS for

Linoleyl-1-glyceryl ether upon its availability.

Essential Safety and Personal Protective Equipment
(PPE)
When handling Linoleyl-1-glyceryl ether, a comprehensive approach to personal protection is

critical to minimize exposure and ensure safety. The following table summarizes the

recommended PPE.
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Protection Type Recommended Equipment Rationale

Eye Protection
Tight-sealing safety goggles or

a face shield.[1][2]

Protects against potential

splashes and aerosols that can

cause serious eye irritation.[1]

[2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).[1][3]

Prevents skin contact. It is

crucial to inspect gloves before

use and use proper removal

techniques.

Body Protection
A chemical-resistant lab coat,

apron, or coveralls.[1]

Provides a barrier against

spills and splashes.[1] Clothing

should be long-sleeved and

close in the back.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

aerosols are generated or if

working outside a fume hood.

[1][4]

Minimizes the inhalation of any

harmful vapors or aerosols.[1]

Foot Protection
Closed-toe, chemical-resistant

shoes.[5]
Protects feet from spills.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for the safe handling of Linoleyl-1-
glyceryl ether.

Preparation:

Ensure that a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood.

Assemble all necessary equipment and reagents before handling the compound.
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Don the appropriate PPE as outlined in the table above.

Handling:

Avoid direct contact with the skin and eyes.[2]

Do not eat, drink, or smoke in the handling area.

Use explosion-proof electrical equipment if there is a risk of flammable vapor

accumulation.

Ground/bond containers and receiving equipment to prevent static discharge.

Avoid the formation of aerosols.

In Case of a Spill:

Immediately evacuate the area if the spill is large or in a poorly ventilated space.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite,

sand).

Collect the absorbed material into a suitable, closed container for disposal.[2][6]

Clean the spill area thoroughly with soap and water.

First Aid:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[2]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation persists, call a physician.[2]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[6]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Seek medical attention.[2]
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Disposal Plan
Proper disposal of Linoleyl-1-glyceryl ether and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste:

Dispose of the compound and any contaminated materials in a designated chemical waste

container.

The waste should be handled by a licensed professional waste disposal service.

Do not release into the environment.[2] The substance may be toxic to aquatic life.

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent.

The rinsate should be collected and disposed of as chemical waste.

Puncture and dispose of the empty container in accordance with local regulations.

Quantitative Data Summary
The following table summarizes key quantitative data from related compounds, which may be

indicative of the properties of Linoleyl-1-glyceryl ether.

Property
Value (for related

compounds)
Source Compound

Flash Point 132 °C / 269.6 °F (closed cup) Glycerol-1-allylether[2]

Boiling Point 245 °C / 473 °F @ 760 mmHg Glycerol-1-allylether[2]

Physical State Viscous liquid Glycerol-1-allylether[2]

pH 6.5-7.5 (500 g/l aq. sol) Glycerol-1-allylether[2]

Experimental Workflow for Safe Handling
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The following diagram illustrates the logical workflow for the safe handling of Linoleyl-1-
glyceryl ether.

Safe Handling Workflow for Linoleyl-1-glyceryl ether
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Caption: Workflow for the safe handling of Linoleyl-1-glyceryl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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